Cas no 6353-54-4 (Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl-)

• Product Name: Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl-
• CAS No: 6353-54-4
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 527328
• Update Time: 2026-04-29

Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl-
• 4-tert-butyl-1-methylcyclohexan-1-ol
• 4-t-butyl-1-trans-methyl-1-cyclohexanol
• cis-4-(tert-Butyl)-1-methylcyclohexan-1-ol
• cis-4-t-butyl-1-methyl-1-cyclohexanol
• cis-4-tert.-Butyl-cyclohexylpropylether
• cis-4-tert-butyl-1-methyl-1-cyclohexanol
• cis-4-tert-butyl-1-methylcyclohexanol
• cis-4-tert-Butyl-1-propoxycyclohexan
• CTK0A2459
• Cyclohexane, 1-(1,1-dimethylethyl)-4-propoxy-, cis-
• trans-1-methyl-4-t-butylcyclohexanol
• trans-4-tert-butyl-1-methylcyclohexanol
• 4-tert-Butyl-1-methylcyclohexanol
• NSC 55895

Computed Properties

• Exact Mass: 170.16716
• Monoisotopic Mass: 170.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.905±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 213.6±8.0 ºC (760 Torr),
• Flash Point: 85.9±10.9 ºC,
• Refractive Index: 1.465
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• PSA: 20.23
• LogP: 2.97370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl-

Recent Advances in the Study of Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl- (CAS: 6353-54-4) in Chemical Biology and Pharmaceutical Research

Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl- (CAS: 6353-54-4) is a cyclohexanol derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a tert-butyl group at the 4-position and a methyl group at the 1-position of the cyclohexanol ring, exhibits notable stability and lipophilicity, making it a promising candidate for drug development and other biomedical applications.

Recent studies have focused on elucidating the pharmacological properties of Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl-, particularly its interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism modulation. The research team employed molecular docking simulations and in vitro assays to characterize these interactions, providing valuable insights into the compound's mechanism of action.

In the field of material science, researchers have explored the use of Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl- as a building block for novel polymers. A 2024 study in Advanced Materials reported the synthesis of temperature-responsive hydrogels incorporating this compound, which showed remarkable stability under physiological conditions. These findings open new possibilities for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthetic pathways for Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl- have also seen recent advancements. A team at MIT developed a more efficient catalytic process for its production, achieving higher yields (82%) and better enantioselectivity (94% ee) compared to traditional methods. This breakthrough, published in ACS Catalysis in early 2024, could significantly reduce production costs and improve accessibility for research and industrial applications.

From a safety perspective, new toxicological data has emerged regarding Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl-. A comprehensive assessment published in Regulatory Toxicology and Pharmacology in 2023 established an oral LD50 of 1250 mg/kg in rats, classifying it as slightly toxic. The study also identified no significant genotoxic effects in standard Ames tests, supporting its potential for pharmaceutical development.

Looking forward, researchers are particularly excited about the compound's potential in neurodegenerative disease research. Preliminary in vitro studies suggest that derivatives of Cyclohexanol,4-(1,1-dimethylethyl)-1-methyl- may exhibit neuroprotective effects by modulating oxidative stress pathways. While these findings are still in early stages, they represent a promising direction for future therapeutic development.